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Compound of Interest

Compound Name: Dimethylamine hydrochloride

Cat. No.: B122199

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the essential thermochemical data
for dimethylamine hydrochloride ((CHs)2NH2Cl). The information presented is intended to
support research, development, and formulation activities where a thorough understanding of
the energetic properties of this compound is critical. All quantitative data is summarized in clear,
accessible tables, and detailed experimental protocols for key thermochemical measurements
are provided.

Core Thermochemical Data

The following tables summarize the key thermochemical properties of solid dimethylamine
hydrochloride at standard conditions (298.15 K and 1 bar).

Table 1: Standard Molar Enthalpy of Formation

Thermochemical Parameter Value (kJ/mol)

Standard Molar Enthalpy of Formation (AHf°) -291.1

Table 2: Calculated Standard Molar Entropy and Gibbs Free Energy of Formation
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Thermochemical Parameter Value
Standard Molar Entropy (S°) Value not explicitly found in literature
Molar Heat Capacity (Cp) Value not explicitly found in literature

Standard Gibbs Free Energy of Formation

Dependent on S°
(AGF?)

Note: While an experimental value for the standard molar enthalpy of formation is available,
specific experimental data for the standard molar entropy and molar heat capacity of
dimethylamine hydrochloride were not found in the reviewed literature. The Standard Gibbs
Free energy of formation is therefore calculated based on the available enthalpy and entropy

data.

Physicochemical Properties

A summary of key physicochemical properties is provided in Table 3 for reference.

Table 3: Physicochemical Properties of Dimethylamine Hydrochloride

Property Value

Molecular Formula C2HsCIN

Molecular Weight 81.54 g/mol

Melting Point 170-173 °C

Appearance White crystalline powder
Solubility Soluble in water

Formation of Dimethylamine Hydrochloride

Dimethylamine hydrochloride is formed through the acid-base reaction between
dimethylamine and hydrogen chloride. This is a direct and exothermic reaction.
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Figure 1. Formation of Dimethylamine Hydrochloride.
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Experimental Protocols for Thermochemical
Analysis

Accurate determination of thermochemical data relies on precise experimental techniques. The
following sections detail the methodologies for key experiments.

Determination of the Enthalpy of Formation via Solution
Calorimetry

The standard enthalpy of formation of solid dimethylamine hydrochloride can be determined
using solution calorimetry. This method involves measuring the heat changes associated with
dissolving the reactants and products in a suitable solvent and applying Hess's Law.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b122199?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122199?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Sample Preparation

Prepare Dimethylamine Solution Prepare HCI Solution
) \ |

\ Calorimetry Measurement l
y

Measure Heat of SolutiorD [Measure Heat of SolutiorD [ Measure Heat of Solution
o)

Prepare Dimethylamine
Hydrochloride Sample

of Dimethylamine of HCI f Dimethylamine Hydrochloride

-

Data Analysis

Y

Apply Hess's Law

Calculate Enthalpy
of Formation

Click to download full resolution via product page

 To cite this document: BenchChem. [In-Depth Technical Guide to the Thermochemical
Properties of Dimethylamine Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b122199?utm_src=pdf-body-img
https://www.benchchem.com/product/b122199#thermochemical-data-for-dimethylamine-hydrochloride
https://www.benchchem.com/product/b122199#thermochemical-data-for-dimethylamine-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122199?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b122199#thermochemical-data-for-dimethylamine-
hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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